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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear structure of Polonium-
214 (²¹⁴Po), focusing on its excited states. The information presented is primarily based on the

Evaluated Nuclear Structure Data File (ENSDF), offering a standardized and thoroughly

reviewed dataset for the scientific community. This document details the energy levels, spin-

parity assignments, and gamma-ray transitions of ²¹⁴Po, along with the experimental

methodologies utilized to obtain these data.

Polonium-214 is a key isotope in the decay chain of Uranium-238 and is characterized by its

short half-life of 164.3 microseconds.[1] Its nuclear structure provides a valuable testing ground

for nuclear models in the region around the doubly magic nucleus ²⁰⁸Pb. The excited states of

²¹⁴Po are primarily populated through the beta decay of Bismuth-214 (²¹⁴Bi) and the alpha

decay of Radon-218 (²¹⁸Rn).[1][2]

Population of Excited States
The primary mechanism for the population of excited states in Polonium-214 is the beta decay

of Bismuth-214.[2] This process, governed by the weak nuclear force, results in the

transformation of a neutron within the ²¹⁴Bi nucleus into a proton, emitting an electron and an

antineutrino, and leading to the formation of a ²¹⁴Po nucleus in either its ground or an excited

state.
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A secondary, less common, population mechanism is the alpha decay of Radon-218.[2] In this

process, the ²¹⁸Rn nucleus emits an alpha particle (a helium nucleus), transitioning to a lower

energy state which can be an excited level of ²¹⁴Po.

Population of Polonium-214
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Diagram 1: Population pathways of Polonium-214 excited states.

Quantitative Data on Excited Nuclear States
The following tables summarize the adopted energy levels and gamma radiations of Polonium-
214 as documented in the ENSDF. These data are the result of the critical evaluation of

numerous experimental studies.

Table 1: Adopted Energy Levels of Polonium-214
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Level Energy (keV) Spin and Parity (Jπ) Half-life

0.0 0+ 164.3 µs

609.312 2+ 1.15 ps

1015.05 4+ 1.3 ps

1274.79 6+ 1.1 ps

1377.669 2+ 0.23 ps

1415.49 8+ 607 ps

1543.37 (2+)

1661.27 (4+)

1712.91 (0+)

1729.57 (2+)

1742.92 (6+)

1847.43 (2+)

1899.0 (4+)

1994.4 (1,2+)

2004.9 (4+)

2010.74 (3-)

2017.3 (2+)

2088.0 (2+)

2118.8 (4+)

2137.6 (2+)

2146.5 (3+)

2203.7 (2+)
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Note: Energies are given in kilo-electron volts (keV). Spin and parity assignments in

parentheses are tentative.

Table 2: Adopted Gamma Radiations from Polonium-214 Excited States
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Initial Energy (keV) Final Energy (keV)
Gamma Energy
(keV)

Multipolarity

609.312 0.0 609.312 E2

1015.05 609.312 405.74 E2

1274.79 1015.05 259.74 E2

1377.669 0.0 1377.669 E2

1377.669 609.312 768.357 M1+E2

1415.49 1274.79 140.70 E2

1543.37 609.312 934.06 M1+E2

1661.27 609.312 1051.96

1712.91 609.312 1103.60 E2

1729.57 0.0 1729.57

1729.57 609.312 1120.287 M1+E2

1742.92 1015.05 727.87

1847.43 609.312 1238.11 M1+E2

1899.0 1015.05 883.9

1994.4 0.0 1994.4

2004.9 1015.05 989.8

2010.74 609.312 1401.50 E1

2017.3 0.0 2017.3

2088.0 609.312 1478.7

2118.8 609.312 1509.5

2137.6 609.312 1528.3

2146.5 1377.669 768.8

2203.7 609.312 1594.4
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Note: This table presents a selection of the most prominent gamma transitions. For a complete

list, refer to the ENSDF database.

Experimental Protocols
The determination of the nuclear structure of Polonium-214 relies on a suite of sophisticated

experimental techniques. These methods are designed to precisely measure the energies and

properties of the emitted radiation following the decay of parent nuclei.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is the primary tool for studying the excited states of ²¹⁴Po.[3] High-

purity germanium (HPGe) detectors are the preferred instruments for this purpose due to their

excellent energy resolution, which allows for the precise determination of gamma-ray energies.

[4][5]

Experimental Workflow:

Source Preparation: A radioactive source containing a precursor to ²¹⁴Po, typically Radium-

226 (which decays to ²¹⁴Bi), is placed in a shielded environment to reduce background

radiation.

Detection: One or more HPGe detectors are positioned around the source to detect the

emitted gamma rays.

Signal Processing: The signals from the detectors are amplified and processed by a multi-

channel analyzer (MCA), which sorts the pulses by their amplitude to generate an energy

spectrum.

Data Analysis: The resulting spectrum is analyzed to identify the energies and intensities of

the gamma-ray peaks. This information is used to construct the level scheme of the nucleus.

Gamma-Gamma Coincidence Spectroscopy
To establish the cascade relationships between gamma-ray transitions, gamma-gamma

coincidence measurements are employed.[6] This technique involves using two or more

detectors to simultaneously detect gamma rays emitted in a cascade from an excited nucleus.
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Experimental Setup:

Two or more HPGe detectors are placed in close proximity to the radioactive source.

The electronic signals from the detectors are fed into a coincidence circuit, which records

events that occur within a very short time window (nanoseconds).

By gating on a specific gamma-ray energy in one detector, the coincident gamma rays

detected in the other detector(s) can be identified, revealing the decay pathways.
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Diagram 2: Experimental workflow for gamma-gamma coincidence spectroscopy.

Alpha-Particle Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1238110?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alpha-particle spectroscopy is used to study the decay of ²¹⁸Rn to ²¹⁴Po and the subsequent

alpha decay of ²¹⁴Po.[7] Silicon charged-particle detectors are commonly used for this purpose

due to their good energy resolution for alpha particles.[8][9]

Methodology:

Source and Detector Setup: A thin source of the alpha-emitting nuclide is placed in a vacuum

chamber to prevent energy loss of the alpha particles in air. A silicon detector is positioned

close to the source.

Data Acquisition: The energy of the detected alpha particles is recorded, generating an alpha

spectrum.

Analysis: The energies of the alpha peaks correspond to transitions to specific energy levels

in the daughter nucleus. By analyzing the fine structure of the alpha spectrum, information

about the excited states of ²¹⁴Po can be obtained.

Beta-Decay Spectroscopy
The study of the beta decay of ²¹⁴Bi provides crucial information about the population of excited

states in ²¹⁴Po.[10] This involves measuring the energy spectrum of the emitted beta particles

(electrons).

Protocol:

A source of ²¹⁴Bi is used.

A beta spectrometer, often a magnetic spectrometer or a solid-state detector, is employed to

measure the energy distribution of the emitted electrons.

The shape of the beta spectrum can provide information about the spin and parity changes

between the initial and final nuclear states.

Determination of Spin and Parity
The spin and parity (Jπ) of nuclear levels are determined through a combination of methods,

including:
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Angular Correlation Measurements: The angular correlation between successively emitted

gamma rays depends on the spins of the nuclear levels involved and the multipolarities of

the transitions.[11] By measuring the coincidence counting rate as a function of the angle

between the detectors, the spins of the excited states can be inferred.

Internal Conversion Coefficient Measurements: The ratio of the number of conversion

electrons to the number of gamma rays emitted for a particular transition is sensitive to the

multipolarity of the transition, which in turn is related to the spin and parity change.

Analysis of Decay Data: The selection rules for beta and alpha decay provide constraints on

the possible spin and parity values of the populated levels.

Lifetime Measurements
The lifetimes of excited states are measured using fast-timing techniques.[12][13] These

methods measure the time delay between the population of a level (e.g., by beta decay) and its

de-excitation (by gamma emission). Scintillation detectors with excellent time resolution, such

as those made from Lanthanum Bromide (LaBr₃), are often used in conjunction with HPGe

detectors for these measurements.[12]

Conclusion
The study of the excited nuclear states of Polonium-214 provides fundamental insights into

nuclear structure in a region of the nuclear chart characterized by the interplay of single-particle

and collective excitations. The data presented in this guide, obtained through a variety of

sophisticated experimental techniques, serve as a benchmark for theoretical models aiming to

describe the complex behavior of atomic nuclei. Continued research, leveraging advanced

detector technologies and data analysis methods, will further refine our understanding of this

and other exotic nuclei.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

http://www.globalanalitik.com.tr/product/silicon-ion-implanted-alpha-detectors/
https://www.researchgate.net/publication/353231664_Nuclear_Data_Sheets_for_A214
https://physicsopenlab.org/2016/10/28/diy-alpha-spectrometry/
https://www.ortec-online.com/-/media/ametekortec/technical%20papers/homeland%20security%20applications%20and%20chemical%20weapons%20assay%20pins/whyhighpuritygermaniumhpgeradiationdetectiontechnologysuperiorotherdetectortechnologiesisotopeidentification.pdf?la=en
https://physicsopenlab.org/2019/04/08/hpge-gamma-ray-spectroscopy/
https://www.researchgate.net/publication/251526928_Gamma-gamma_coincidence_spectrometer_setup_for_neutron_activation_analysis_and_nuclear_structure_studies
https://en.wikipedia.org/wiki/Alpha-particle_spectroscopy
https://www.ortec-online.com/products/radiation-detectors/silicon-charged-particle-radiation-detectors/si-charged-particle-radiation-detectors-for-alpha-spectroscopy
https://www.ortec-online.com/products/radiation-detectors/silicon-charged-particle-radiation-detectors/si-charged-particle-radiation-detectors-for-alpha-spectroscopy
https://www.sarad.de/product-detail.php?lang=en_US&catID=&p_ID=40
https://arxiv.org/abs/2510.04846
https://arxiv.org/abs/2510.04846
https://arxiv.org/abs/1807.07570
https://arxiv.org/abs/1807.07570
http://nuclear.fis.ucm.es/fasttiming/timing.html
https://www.scientificbulletin.upb.ro/rev_docs_arhiva/full92678.pdf
https://www.benchchem.com/product/b1238110#excited-nuclear-states-of-polonium-214
https://www.benchchem.com/product/b1238110#excited-nuclear-states-of-polonium-214
https://www.benchchem.com/product/b1238110#excited-nuclear-states-of-polonium-214
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

